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Compound of Interest

Compound Name: Methyl 4-acetylbenzoate

Cat. No.: B1345656

An In-depth Technical Guide on the Thermochemical Data for Methyl 4-Acetylbenzoate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available thermochemical data for methyl 4-
acetylbenzoate. Due to the limited availability of comprehensive experimental thermochemical
data for this specific compound in the public domain, this guide also outlines the standard

experimental protocols used to determine such properties and presents a common synthesis
pathway.

Physicochemical Properties

A summary of the known physicochemical properties of methyl 4-acetylbenzoate is presented
in Table 1. This data is essential for understanding the compound's behavior in various
experimental and industrial settings.

Table 1: Physicochemical Properties of Methyl 4-Acetylbenzoate
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Property Value Source(s)
Molecular Formula C10H1003 [1]

Molar Mass 178.18 g/mol [2]

Melting Point 93-96 °C [2][3]
Boiling Point 270.41 °C (rough estimate)

Vapor Pressure 0.00151 mmHg at 25°C

Note: A comprehensive experimental determination of all thermochemical properties for methyl
4-acetylbenzoate is not readily available in the reviewed literature. The boiling point and vapor
pressure are estimates and should be used with caution.

Thermochemical Data

Detailed experimental values for key thermochemical properties of methyl 4-acetylbenzoate,
such as the standard enthalpy of formation, enthalpy of sublimation, and heat capacity, are not
available in the currently accessible scientific literature. The determination of these values
would require dedicated experimental studies. For context, the standard molar enthalpy of
formation for the structurally related compound, methyl benzoate, has been reported as -276.1
+ 4.0 kJ mol~* in the gaseous state.[4][5] This value can serve as a rough estimate, but it is not
a substitute for experimental data for methyl 4-acetylbenzoate.

Experimental Protocols

The following are detailed descriptions of the standard experimental methodologies that would
be employed to determine the key thermochemical properties of methyl 4-acetylbenzoate.

Combustion Calorimetry for Standard Enthalpy of
Formation

The standard enthalpy of formation (AfH®) is a fundamental thermodynamic property. For
organic compounds like methyl 4-acetylbenzoate, it is typically determined indirectly through
the measurement of the enthalpy of combustion (AcH®) using a bomb calorimeter.
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Experimental Workflow:

Click to download full resolution via product page

Combustion Calorimetry Workflow

Methodology:

o Sample Preparation: A precisely weighed sample of methyl 4-acetylbenzoate (typically
around 1 gram) is pressed into a pellet. A fuse wire (e.g., nickel-chromium) of known mass
and combustion energy is attached to the pellet.

e Bomb Assembly and Pressurization: The pellet and fuse are placed in a stainless steel
bomb, which is then sealed and pressurized with pure oxygen to approximately 30 atm. A
small, known amount of water is added to the bomb to ensure that the water formed during
combustion is in the liquid state.

o Calorimetry: The sealed bomb is placed in a calorimeter containing a known volume of water.
The system is allowed to reach thermal equilibrium.

e Ignition and Data Acquisition: The sample is ignited by passing an electric current through
the fuse wire. The temperature of the water in the calorimeter is monitored with high
precision (e.g., using a platinum resistance thermometer) before, during, and after the
combustion.

o Data Analysis: The temperature change (AT) is corrected for heat exchange with the
surroundings. The heat released during the combustion is calculated using the total heat
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capacity of the calorimeter system (bomb, water, etc.), which is determined by calibrating
with a standard substance of known enthalpy of combustion, such as benzoic acid.

o Calculation of Enthalpy of Formation: The standard enthalpy of combustion (AcH®) is
calculated from the heat released. The standard enthalpy of formation (AfH®) is then derived
using Hess's law, from the known standard enthalpies of formation of the combustion
products (CO2 and H20).

Knudsen Effusion Method for Vapor Pressure and
Enthalpy of Sublimation

The Knudsen effusion method is a reliable technique for determining the vapor pressure of
substances with low volatility. From the temperature dependence of the vapor pressure, the
enthalpy of sublimation (AsubH®) can be calculated using the Clausius-Clapeyron equation.

Experimental Workflow:
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Knudsen Effusion Method Workflow

Methodology:

o Sample Preparation: A small amount of crystalline methyl 4-acetylbenzoate is placed in a
Knudsen cell, which is a small, thermostated container with a very small orifice of known
area. The cell is weighed precisely.

o Effusion: The Knudsen cell is placed in a high-vacuum chamber. The cell is heated to a
desired, constant temperature. Under these conditions, the sample sublimes, and the vapor

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1345656?utm_src=pdf-body-img
https://www.benchchem.com/product/b1345656?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345656?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

effuses through the orifice.

o Mass Loss Measurement: After a specific period, the cell is cooled and weighed again to
determine the mass loss due to effusion.

» Vapor Pressure Calculation: The vapor pressure inside the cell is calculated from the rate of
mass loss using the Knudsen equation: P = (Am/ (A*t)) *sqrt(2*t* R * T/ M) where P is
the vapor pressure, Am is the mass loss, A is the area of the orifice, t is the time, R is the
ideal gas constant, T is the absolute temperature, and M is the molar mass of the substance.

» Enthalpy of Sublimation: The experiment is repeated at several different temperatures. The
enthalpy of sublimation is then determined from the slope of a plot of In(P) versus 1/T,
according to the Clausius-Clapeyron equation.

Synthesis Pathway

Methyl 4-acetylbenzoate is commonly synthesized via the Fischer esterification of 4-
acetylbenzoic acid with methanol, using a strong acid as a catalyst.[6]
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4-Acetylbenzoic Acid Methanol H2S0a4 (catalyst)
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Synthesis of Methyl 4-acetylbenzoate

This reaction involves the protonation of the carbonyl oxygen of the carboxylic acid, followed by
a nucleophilic attack by the methanol. Subsequent proton transfers and the elimination of a
water molecule yield the final ester product.

Conclusion

This technical guide summarizes the currently available physicochemical and thermochemical
information for methyl 4-acetylbenzoate. It is evident that there is a significant gap in the
experimental thermochemical data for this compound. The detailed experimental protocols
provided herein outline the standard methodologies that can be employed to obtain these
crucial parameters. The synthesis pathway illustrates a common method for its preparation.
Further experimental investigation is necessary to fully characterize the thermochemical
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properties of methyl 4-acetylbenzoate, which would be of great value to researchers and
professionals in the fields of chemistry and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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